Cas no 204996-07-6 (4-methoxypyridine-2-thiol)

• Product Name: 4-methoxypyridine-2-thiol
• CAS No: 204996-07-6
• MF: C₆H₇NOS
• MW: 141.190880060196
• CID: 241451
• PubChem ID: 45079722
• Update Time: 2025-06-12

4-methoxypyridine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyridinethione,4-methoxy-
• 2(1H)-Pyridinethione,4-methoxy-(9CI)
• 4-methoxypyridine-2-thiol
• 204996-07-6
• SCHEMBL23160925
• 4-METHOXY-1H-PYRIDINE-2-THIONE
• EN300-1781542

• Inchi： 1S/C6H7NOS/c1-8-5-2-3-7-6(9)4-5/h2-4H,1H3,(H,7,9)
• InChI Key： NPCSCMMCGIFVQL-UHFFFAOYSA-N
• SMILES： S=C1C=C(C=CN1)OC

Computed Properties

• Exact Mass: 141.02491
• Monoisotopic Mass: 141.02483502g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• PSA: 21.26

Additional information on 4-methoxypyridine-2-thiol

Introduction to 4-methoxypyridine-2-thiol (CAS No. 204996-07-6)

4-methoxypyridine-2-thiol, identified by its Chemical Abstracts Service (CAS) number 204996-07-6, is a significant heterocyclic compound that has garnered considerable attention in the field of pharmaceutical and chemical research. This compound belongs to the pyridine family, characterized by a nitrogen-containing aromatic ring, and is functionalized with a methoxy group at the 4-position and a thiol group at the 2-position. The unique structural features of 4-methoxypyridine-2-thiol make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in drug discovery and development.

The thiol group in 4-methoxypyridine-2-thiol (CAS No. 204996-07-6) is highly reactive, enabling its participation in diverse chemical transformations such as nucleophilic substitution, oxidation, and disulfide bond formation. This reactivity has been exploited in the synthesis of complex molecules, including protease inhibitors and kinase inhibitors, which are critical targets in modern medicine. The presence of the methoxy group further enhances the compound's versatility, allowing for further functionalization and modification to tailor its pharmacological properties.

In recent years, 4-methoxypyridine-2-thiol has been extensively studied for its potential applications in medicinal chemistry. One notable area of research involves its use as a precursor in the development of small-molecule inhibitors targeting inflammatory pathways. Studies have demonstrated that derivatives of this compound exhibit promising anti-inflammatory effects by modulating key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings align with the growing interest in developing novel therapeutic agents that leverage pyridine-based scaffolds for their enhanced bioavailability and target specificity.

Another significant application of 4-methoxypyridine-2-thiol (CAS No. 204996-07-6) lies in its role as a ligand in coordination chemistry. The compound's ability to form stable complexes with transition metals has opened up avenues for exploring its use in catalysis and material science. For instance, palladium and copper complexes derived from this ligand have shown efficacy in cross-coupling reactions, which are fundamental transformations in organic synthesis. Such applications highlight the compound's broad utility beyond pharmaceuticals.

The synthesis of 4-methoxypyridine-2-thiol typically involves multi-step organic reactions starting from readily available pyridine derivatives. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making this compound more accessible for industrial applications. Modern techniques such as flow chemistry and microwave-assisted synthesis have been employed to optimize yield and purity, ensuring that researchers can reliably incorporate this building block into their synthetic schemes.

From a computational chemistry perspective, 4-methoxypyridine-2-thiol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided insights into the compound's binding affinity and mode of action, aiding in the rational design of next-generation drugs. The integration of machine learning algorithms with experimental data has further accelerated the discovery process, allowing researchers to predict novel derivatives with enhanced pharmacological properties.

The safety profile of 4-methoxypyridine-2-thiol (CAS No. 204996-07-6) is another critical aspect that has been thoroughly evaluated. While the compound is not classified as hazardous under standard conditions, proper handling procedures must be followed to prevent exposure to skin or eyes. In laboratory settings, personal protective equipment (PPE) such as gloves and safety goggles is recommended when working with this substance. Additionally, adequate ventilation should be maintained to minimize inhalation risks.

In conclusion, 4-methoxypyridine-2-thiol represents a versatile and valuable compound with numerous applications in pharmaceutical research and chemical synthesis. Its unique structural features, coupled with its reactivity, make it an indispensable tool for drug discovery and material science endeavors. As research continues to uncover new uses for this compound, its significance is expected to grow further, solidifying its place as a cornerstone molecule in modern chemistry.